Cas no 91-66-7 (N,N-Diethylaniline)

N,N-Diethylaniline structure
N,N-Diethylaniline structure
Product Name:N,N-Diethylaniline
CAS No:91-66-7
MF:C10H15N
MW:149.232802629471
MDL:MFCD00009042
CID:34615
PubChem ID:7061
Update Time:2024-10-26

N,N-Diethylaniline Chemical and Physical Properties

Names and Identifiers

    • N,N-Diethylaniline
    • DEA
    • N,N-DIETHYLANILINE, CP
    • 4-N,N-diethylaminobenzene
    • Aniline,N,N-diethyl
    • Benzenamine,N,N-diethyl
    • Diaethylanilin
    • Diethylaniline
    • Diethylphenylamine
    • N,N-Diethylanilin
    • N,N-diethyl-aniline
    • N,N-diethylbenzenamine
    • N,N-diethylbenzeneamine
    • Phenyldiethylamine
    • N,N-diethylaminobenzene
    • NCGC00254308-01
    • N,N-Diethylaniline, puriss. p.a., >=99.5%
    • 358731-12-1
    • CCRIS 2847
    • J-523236
    • SMR001307329
    • N, N-Diethylaniline
    • NSC7205
    • FT-0629467
    • N, N-Diethylaniline [UN2432] [Poison]
    • NA2432
    • DTXCID701800
    • ADAL1185349
    • N,N-Dethylanlne
    • Z57770738
    • UN 2432
    • BIDD:GT0823
    • NSC 7205
    • N,N-Diethylaniline 100 microg/mL in Methanol
    • LS-1927
    • DIETHYLANILINE [MI]
    • NCGC00091331-01
    • N,N-Diethylaniline, 98%
    • WLN: 2N2&R
    • N,N-diethyianiline
    • Benzenamine, N,N-diethyl-
    • N, N-Diethylaniline [UN2432] [Poison]
    • N,N-Diethylaniline-4-D
    • Tox21_201496
    • AKOS000119089
    • 1WR1HJ2PGW
    • N,N-Diethyl aniline
    • N,N-Diethylanilin [Czech]
    • EINECS 202-088-8
    • MFCD00009042
    • D0475
    • Bencenamina, n, n-dietil-
    • Diaethylanilin [German]
    • NSC-7205
    • N,N-DI(ETHYL-1,1-D2)ANILINE
    • N,N-Diethylaniline, purum, >=98.0% (GC)
    • Aniline, N,N-diethyl-
    • Tox21_300569
    • Benzamine, N,N-diethyl-
    • N,N-Diethylaniline, >=99%
    • (diethylamino)benzene
    • diethylamino benzene
    • NCGC00259047-01
    • PS-6141
    • diethyl aniline
    • Q1482984
    • PhNEt2
    • Et2NPh
    • 2065185-74-0
    • N,N-DI(ETHYL-2,2,2-D3)ANILINE
    • HSDB 1639
    • N,N-DIETHYLANILINE [HSDB]
    • AI3-52227
    • STL263867
    • Diethylaniline, n,n-
    • F0001-2220
    • DIETHYL ANILINE, N,N-
    • diethyl-phenyl-amine
    • UNII-1WR1HJ2PGW
    • MLS002303040
    • NCGC00091331-02
    • N,N-Diethyl-N-phenylamine #
    • SY246295
    • HMS3039C12
    • InChI=1/C10H15N/c1-3-11(4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H
    • N-Phenyldiethylamine
    • CHEMBL252071
    • UN2432
    • DTXSID8021800
    • MFCD31699978
    • NCGC00091331-03
    • EC 202-088-8
    • CAS-91-66-7
    • SCHEMBL17594
    • 91-66-7
    • EN300-18282
    • Aniline, N,N-diethyl- (8CI)
    • N,N-Diethylbenzenamine (ACI)
    • NL 64-10P
    • N,N-DEA
    • DIAETHYLANILIN (GERMAN)
    • N,NDiethylanilin
    • N,NDiethylaminobenzene
    • BENZENEAMINE, 2,6-DIETHYL-(9CI)
    • BENZENEAMINE, 2,6-DIETHYL-
    • N,NDiethylbenzenamine
    • ANILINE, 2,6-DIETHYL
    • NPhenyldiethylamine
    • NS00003372
    • Benzenamine, N,Ndiethyl
    • N,N-DIETHYLANILIN (CZECH)
    • Aniline, N,Ndiethyl
    • MDL： MFCD00009042
    • Inchi： 1S/C10H15N/c1-3-11(4-2)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
    • InChI Key： GGSUCNLOZRCGPQ-UHFFFAOYSA-N
    • SMILES： C1C=CC(N(CC)CC)=CC=1
    • BRN： 742483

Computed Properties

  • Exact Mass: 149.12000
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless to yellow oily liquid with special odor. [1]
  • Density: 0.938 g/mL at 25 °C(lit.)
  • Melting Point: −38 °C (lit.)
  • Boiling Point: 216°C
  • Flash Point: Degrees Fahrenheit:190.4°F
    Degrees Celsius:88°C
  • Refractive Index: n20/D 1.542(lit.)
  • PH: 8 (0.1g/l, H2O, 20℃)
  • Solubility: water: soluble1g in 70ml at 12°C
  • Water Partition Coefficient: 14 g/L (12 ºC)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
  • PSA: 3.24000
  • LogP: 2.53280
  • Solubility: Soluble in water, slightly soluble in ethanol, ether, chloroform, and soluble in acids. [10]
  • Sensitiveness: Sensitive to light
  • Merck: 3114
  • Vapor Pressure: 1 mmHg ( 49.7 °C)
  • pka: 6.61(at 22℃)
  • FEMA: 2744

N,N-Diethylaniline Security Information

  • Symbol: GHS06 GHS08 GHS09
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301,H311,H331,H373,H411
  • Warning Statement： P273
  • Hazardous Material transportation number：UN 2432 6.1/PG 3
  • WGK Germany：2
  • Hazard Category Code： 23/24/25-33-51/53
  • Safety Instruction： S28-S37-S45-S61-S28A
  • FLUKA BRAND F CODES：8
  • RTECS：BX3400000
  • Hazardous Material Identification： T N
  • Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored separately from acids, oxidants and food additives
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R23/24/25; R33; R51/53
  • HazardClass：6.1
  • PackingGroup：III
  • TSCA：Yes
  • Explosive Limit：1.1-5.3%(V)

N,N-Diethylaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N,N-Diethylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
D443520-10g
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 $ 57.00 2023-09-07
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N,N-Diethylaniline Production Method

Production Method 1

91-66-7 91-66-7
91-65-6 91-65-6
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Water ;  8 h, 1 - 1.2 MPa, 413 K
2.1 Catalysts: Nickel Solvents: Water ;  8 h, 1 - 1.2 MPa, 413 K
Reference
One pot synthesis of N-ethylaniline from nitrobenzene and ethanol
Li, XiaoNian; et al, Science in China, 2008, 51(3), 248-256

Production Method 2

91-66-7 91-66-7
Reaction Conditions
1.1 Catalysts: Alumina (10 wt% Cu and 5 wt% Co) Solvents: Ethanol ;  4 h, 1 bar, 170 °C
Reference
Tunable mono- and di-methylation of amines with methanol over bimetallic CuCo nanoparticle catalysts
Li, Ke-Ming; et al, Green Chemistry, 2022, 24(15), 5965-5977

Production Method 3

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: 2,5-Dihydroxyterephthalic acid (complexes with metals) ,  Magnesium ,  Nickel ,  Cobalt (complexes with 2,5-Dihydroxyterephthalic acid) ;  12 h, 170 °C
Reference
Boosting performance for hydrogenation-alkylation tandem reaction catalyzed by banana-like MgO-based solid solution confined Ni-Co alloy catalyst: Fabricated by a MTV-MOFs templated strategy
Li, Weizuo; et al, Molecular Catalysis, 2022, 529,

Production Method 4

91-66-7 91-66-7
Reaction Conditions
1.1 Catalysts: 1,2-Bis(diphenylphosphino)ethane ,  [η2:η2-1,3-diethenyl-1,1,3,3-tetramethyldisiloxane]platinum Solvents: Butyl ether ;  10 min, rt
1.2 Reagents: Phenylsilane Solvents: Hexadecane ;  18 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  3 h, rt
Reference
Direct Catalytic N-Alkylation of Amines with Carboxylic Acids
Sorribes, Ivan; et al, Journal of the American Chemical Society, 2014, 136(40), 14314-14319

Production Method 5

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Phenylsilane Catalysts: 2903426-60-6 Solvents: p-Xylene ;  12 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min
Reference
Iridium-catalyzed reductive amination of carboxylic acids
Ouyang, Lu; et al, Journal of Catalysis, 2023, 418, 283-289

Production Method 6

78-40-0 78-40-0
91-66-7 91-66-7
Reaction Conditions
Reference
Arylamines
Scholz, U.; et al, Science of Synthesis, 2007, 31, 1565-1678

Production Method 7

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ;  rt → reflux; 5 min, reflux
Reference
Rapid and Efficient Microwave-Assisted Amination of Electron-Rich Aryl Halides without a Transition-Metal Catalyst
Shi, Lei; et al, Organic Letters, 2003, 5(19), 3515-3517

Production Method 8

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Hexadecyl-3-methylimidazolium bromide Solvents: Water ;  6 h, 1 atm, 60 °C
Reference
Study on synthesis of N,N-diethylaniline using ionic liquids as phase transfer catalysts
Shao, Li-li; et al, Fenzi Cuihua, 2008, 22(2), 101-104

Production Method 9

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Chloro[2-(diphenylphosphino-κP)benzenesulfonato-κO][(1,2,3,4,5,6-η)-1-methyl-4-(… Solvents: Toluene ;  24 h, 150 °C
Reference
Ruthenium-catalyzed chemoselective alkylation of nitroarenes with alkanols
Ma, Shuang-Shuang; et al, Organic Chemistry Frontiers, 2021, 8(23), 6710-6719

Production Method 10

826-42-6 826-42-6
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Solvents: Acetonitrile ;  10 min, rt
1.2 Reagents: Ethylenediamine ;  1 h, rt
Reference
Reduction of Amine N-Oxides by Diboron Reagents
Kokatla, Hari Prasad; et al, Journal of Organic Chemistry, 2011, 76(19), 7842-7848

Production Method 11

826-42-6 826-42-6
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Titanium tetrachloride ,  Sodium iodide Solvents: Acetonitrile
Reference
Titanium tetrachloride/sodium iodide - a novel, efficient reagent for mild reduction of the nitrogen-oxygen bond in amine N-oxides and nitrones
Balicki, Roman, Chemische Berichte, 1990, 123(3), 647-8

Production Method 12

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Nickel ferrite Solvents: Water ;  45 min, 60 °C
Reference
C-N Bond Formation Using Highly Effective and Reusable Nickel Ferrite Nanoparticles in Water
Moghaddam, Firouz Matloubi; et al, ChemCatChem, 2014, 6(12), 3474-3481

Production Method 13

91-66-7 91-66-7
91-65-6 91-65-6
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Water ;  8 h, 1 - 1.2 MPa, 413 K
Reference
One pot synthesis of N-ethylaniline from nitrobenzene and ethanol
Li, XiaoNian; et al, Science in China, 2008, 51(3), 248-256

Production Method 14

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt dinitrate (poly. with hexamethylenetetramine) ;  14 h, 2 MPa, 210 °C
Reference
A strategy of two-step tandem catalysis towards direct N-alkylation of nitroarenes with ethanol via facile fabricated novel Co-based catalysts derived from coordination polymers
Wang, Jing; et al, Journal of Catalysis, 2019, 376, 106-118

Production Method 15

91-66-7 91-66-7
Reaction Conditions
1.1 Catalysts: Nickel Solvents: Ethanol ;  4 h, 1 MPa, 240 °C
1.2 Reagents: Water ;  cooled
Reference
Highly Active Ni Nanoparticles on N-doped Mesoporous Carbon with Tunable Selectivity for the One-Pot Transfer Hydroalkylation of Nitroarenes with EtOH in the Absence of H2
Tao, Yuewen; et al, ChemCatChem, 2021, 13(19), 4243-4250

Production Method 16

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Methanesulfonic acid ,  Ammonia borane Solvents: Acetonitrile ;  5 h, 60 °C
Reference
Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions
Wei, Yahui; et al, Organic Chemistry Frontiers, 2018, 5(24), 3510-3514

Production Method 17

78-40-0 78-40-0
91-66-7 91-66-7
Reaction Conditions
Reference
Alkylation of amines. I
Billman, John H.; et al, Journal of the American Chemical Society, 1942, 64, 2977-8

Production Method 18

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Copper oxide (CuO) (silica supported) ,  Silica Solvents: Dimethyl sulfoxide ;  40 min, 120 °C
Reference
C-N cross-coupling reaction catalysed by efficient and reusable CuO/SiO2 nanoparticles under ligand-free conditions
Hajipour, Abdol R.; et al, Applied Organometallic Chemistry, 2014, 28(11), 809-813

Production Method 19

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Copper oxide (Cu2O) Solvents: N-Methyl-2-pyrrolidone ;  24 h, 100 °C; 100 °C → 25 °C
1.2 Reagents: Water ;  25 °C
Reference
Copper catalyzed coupling of aryl chlorides, bromides and iodides with amines and amides
Xu, Hanhui; et al, Chemical Communications (Cambridge, 2009, (13), 1715-1717

Production Method 20

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetraethylammonium iodide Solvents: Water ;  5 h, 55 °C; 55 °C → rt
1.2 Reagents: Acetic anhydride ;  overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
1.4 Reagents: Sodium hydroxide Solvents: Water ;  pH 11 - 12
Reference
Study of phase transfer catalytic synthesis of N,N-diethylaniline with tetraethyl ammonium iodide
Tian, Qing-wei, Dalian Jiaotong Daxue Xuebao, 2009, 30(1), 41-44

Production Method 21

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetraethylammonium chloride Solvents: Water ;  5 h, 75 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 11 - 12
Reference
Study on phase transfer catalytic synthesis of N,N-diethylaniline with tetraethylammonium chloride as catalyst
Tian, Qing-wei, Huaxue Gongye Yu Gongcheng (Tianjin, 2004, 21(1), 73-74

Production Method 22

591-50-4 591-50-4
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Copper oxide (CuO) (silica supported) ,  Silica Solvents: Dimethyl sulfoxide ;  55 min, 120 °C
Reference
C-N cross-coupling reaction catalysed by efficient and reusable CuO/SiO2 nanoparticles under ligand-free conditions
Hajipour, Abdol R.; et al, Applied Organometallic Chemistry, 2014, 28(11), 809-813

Production Method 23

591-50-4 591-50-4
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Nickel ferrite Solvents: Water ;  25 min, 60 °C
Reference
C-N Bond Formation Using Highly Effective and Reusable Nickel Ferrite Nanoparticles in Water
Moghaddam, Firouz Matloubi; et al, ChemCatChem, 2014, 6(12), 3474-3481

Production Method 24

591-50-4 591-50-4
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Palladium ,  2256068-46-7 (palladium complexes) Solvents: Dimethylformamide ;  3 h, 100 °C
Reference
Design of BNPs-TAPC Palladium Complex as a Reusable Heterogeneous Nanocatalyst for the O-Arylation of Phenols and N-Arylation of Amines
Bahrami, Kiumars; et al, Catalysis Letters, 2019, 149(3), 688-698

Production Method 25

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Copper Solvents: Methanol ;  7 min, 70 °C
Reference
Ligand Free Microwave Assisted Copper-Catalyzed Convenient Synthesis of Substituted Tertiary Amines from Nitroarenes
Karnik, Kshipra S.; et al, Current Microwave Chemistry, 2017, 4(3), 256-261

Production Method 26

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Copper oxide (CuO) (silica supported) ,  Silica Solvents: Dimethyl sulfoxide ;  50 min, 120 °C
Reference
C-N cross-coupling reaction catalysed by efficient and reusable CuO/SiO2 nanoparticles under ligand-free conditions
Hajipour, Abdol R.; et al, Applied Organometallic Chemistry, 2014, 28(11), 809-813

Production Method 27

91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Dichlorobis(pyridine)nickel ,  1H-Imidazolium, 1,3-bis[2,6-bis(1-methylethyl)phenyl]-, chloride (1:1) Solvents: o-Xylene ;  4 h, 150 °C
Reference
A Simple Protocol for the C-N Cross-Coupling of Aryl Chlorides with Amines Applying Ni/NHC Catalysis
Khazipov, Oleg V.; et al, ChemCatChem, 2023, 15(13),

Production Method 28

165280-70-6 165280-70-6
91-66-7 91-66-7
Reaction Conditions
1.1 Solvents: Dichloromethane ;  6 h, rt
Reference
A mild and catalyst-free aromatization using dihydroxylcyclohexanone derivatives as phenyl sources: a new approach to anilines
Luo, Jun; et al, Tetrahedron Letters, 2013, 54(34), 4505-4508

Production Method 29

66950-63-8 66950-63-8
91-66-7 91-66-7
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: 2434791-93-0 (silica encapsulated iron oxide supported) Solvents: Ethylene glycol ;  12 h, 100 °C
Reference
N-Arylation of (hetero)arylamines using aryl sulfamates and carbamates via C-O bond activation enabled by a reusable and durable nickel(0) catalyst
Dindarloo Inaloo, Iman; et al, New Journal of Chemistry, 2020, 44(31), 13266-13278

Production Method 30

91-66-7 91-66-7
44864-94-0 44864-94-0
866-23-9 866-23-9
Reaction Conditions
Reference
Reaction of the two-component system trialkyl phosphite/carbon tetrachloride with nucleophiles containing hydrogen. 2. Reaction with ammonia and amines
Steinbach, J.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1985, 523, 180-6

N,N-Diethylaniline Raw materials

N,N-Diethylaniline Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:91-66-7)N,N-Diethylaniline
Order Number:sfd19717
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Quantity:200kg
Purity:99.9%
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(CAS:91-66-7)N,N-Diethylaniline
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Amadis Chemical Company Limited
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(CAS:91-66-7)N,N-Diethylaniline
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(CAS:91-66-7)
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Suzhou Senfeida Chemical Co., Ltd
(CAS:91-66-7)N,N-Diethylaniline
sfd19717
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:91-66-7)N,N-Diethylaniline
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